BENGHE Foundational & Exploratory

Check Availability & Pricing

Toxicological Profile of Bis(ethylamino)-tert-
butylamino-s-triazine in Non-Target Organisms

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest
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Compound Name: o
triazine

Cat. No.: B042745

An In-Depth Technical Guide for Researchers and Drug Development Professionals

This technical guide provides a comprehensive overview of the toxicological profile of
Bis(ethylamino)-tert-butylamino-s-triazine, commonly known as terbuthylazine, in non-target
organisms. Terbuthylazine is a selective pre- and post-emergence herbicide belonging to the s-
triazine chemical family, widely used for the control of a broad spectrum of annual and
perennial grass and broadleaf weeds.[1][2] Its extensive use has led to its presence in various
environmental compartments, necessitating a thorough understanding of its potential impact on
non-target species.[3][4] This document summarizes key quantitative toxicological data, details
relevant experimental protocols, and visualizes the primary mechanism of action and
experimental workflows.

Ecotoxicological Data Summary

The ecotoxicity of terbuthylazine varies significantly across different non-target organisms, with
plants and algae being the most sensitive groups due to its herbicidal mode of action.[5] The
following tables summarize the quantitative data on the acute and chronic toxicity of
terbuthylazine to a range of non-target aquatic and terrestrial organisms.

Table 1: Aquatic Toxicity of Terbuthylazine
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Organism ] . Value Exposure
Species Endpoint . Reference
Group (mglL) Duration
Oncorhynchu
) s mykiss
Fish ] LC50 3.6-7.6 96 hours [5]
(Rainbow
Trout)
Cyprinus
carpio
35-day LC50 10.9 35 days [6]
(Common
Carp)
Cyprinus
carpio
NOEC 0.0001 35 days [6]
(Common
Carp)
Cyprinus
carpio
LOEC 0.002 35 days [6]
(Common
Carp)
Daphnia
Invertebrates magna LC50 394 48 hours [5]
(Water Flea)
Daphnia
21-day
magna 0.21 21 days [5]
NOEC
(Water Flea)
Mysid Shrimp  LC50 0.092 96 hours [5]
Mysid Shrimp  MATC 0.13 Life-cycle [5]
Similar to fish
Oyster LC50 - [5]
(3.6-7.6)
Algae/Plants Green Alga EC50 0.02 - [5]
Aquatic Plant  EC50 0.23 - [5]
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Lemna minor

CL50;48h 0.2
(Duckweed)

48 hours [7]

LC50: Lethal Concentration, 50%; EC50: Effect Concentration, 50%: NOEC: No Observed
Effect Concentration; LOEC: Lowest Observed Effect Concentration; MATC: Maximum
Allowable Toxicant Concentration.

Table 2: Terrestrial Toxicity of Terbuthylazine

Organism ] . Value Exposure
Species Endpoint . . Reference
Group (mgl/kg soil)  Duration
Anas
) platyrhynchos  Acute Oral
Birds >2510 mg/kg [5]
(Mallard LD50
Duck)
Colinus
virginianus Acute Oral
_ >2510 mg/kg [5]
(Bobwhite LD50
Quail)
Apis mellifera  Oral/Contact
Invertebrates >100 p g/bee [5]
(Honeybee) LD50
Earthworm LC50 210 & >1000 [5]
Enchytraeids NOEL 1.0 g a.i./m? [8]
Gamasid 24and5.0g
_ NOEL ) [8]
Mites a.i./mz
o LC50 (Filter )
Oppioid Mites 14.5 g a.i./m? [8]
paper test)

LD50: Lethal Dose, 50%; NOEL: No Observed Effect Level.

Sublethal Effects in Non-Target Organisms
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Beyond direct mortality, terbuthylazine exposure can induce a range of sublethal effects. In fish,
these include oxidative stress, mitochondrial and lysosomal destabilization, cytotoxicity, and
DNA damage, even at environmentally relevant concentrations.[9] Studies on zebrafish (Danio
rerio) have shown that terbuthylazine can lead to an increase in thiobarbituric acid reactive
substances (TBARS) and protein carbonyls, a decrease in antioxidants, and enhanced
apoptosis.[9] Histopathological changes have been observed in the liver and kidneys of fish
exposed to terbuthylazine.[6][10][11] For instance, in common carp, exposure to a metabolite,
terbuthylazine-2-hydroxy, caused damage to caudal kidney tubules.[6]

In aquatic invertebrates, such as the red swamp crayfish (Procambarus clarkii), a degradation
product of terbuthylazine, terbuthylazine-desethyl, has been shown to affect the biochemical
profile, antioxidant system, and cause oxidative stress and histopathological changes in the
hepatopancreas.[12]

Mechanism of Action

The primary mode of action for terbuthylazine, like other s-triazine herbicides, is the inhibition of
photosynthesis.[1][13][14] It specifically targets Photosystem II (PSll), a key protein complex in
the thylakoid membranes of chloroplasts.[1] Terbuthylazine binds to the QB site on the D1
protein of the PSII complex, thereby blocking the electron transport from the primary quinone
acceptor (QA) to the secondary quinone acceptor (QB).[14][15] This interruption of the electron
flow halts the process of photosynthesis, leading to the formation of reactive oxygen species,
which cause lipid peroxidation and subsequent destruction of cell membranes, ultimately
resulting in plant death.[16]

Mechanism of Action of Terbuthylazine in Photosystem II.

Experimental Protocols

The toxicological data presented in this guide are derived from studies that largely follow
standardized testing guidelines, primarily those established by the Organisation for Economic
Co-operation and Development (OECD). Below are outlines of the key experimental protocols
relevant to the assessment of terbuthylazine's effects on non-target organisms.

Fish, Juvenile Growth Test (OECD Guideline 215)
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This test is designed to assess the effects of prolonged exposure to a chemical on the growth
of juvenile fish.[6][9][10]

Test Organism: Commonly used species include zebrafish (Danio rerio) or rainbow trout
(Oncorhynchus mykiss).[6][9]

Test Duration: 28 days.[6][10]

Procedure: Juvenile fish in their exponential growth phase are exposed to a range of
sublethal concentrations of the test substance (typically 5 concentrations and a control) in
water.[6][10] The test is preferably conducted under flow-through or semi-static conditions.[6]
Fish are weighed at the beginning and end of the test.[6][11]

Endpoints:

o Mortality and Abnormalities: Fish are observed daily for survival, and any abnormal
appearance or behavior is recorded.[6][11]

o Growth: The primary endpoint is the effect on growth, calculated as the specific growth
rate.[6]

o Data Analysis: The data are used to determine the No Observed Effect Concentration
(NOEC), the Lowest Observed Effect Concentration (LOEC), and the concentration that
causes a certain percentage (x%) of variation in growth rate (ECx).[6][10]

Daphnia sp. Chronic Immobilization and Reproduction
Test (Based on OECD Guideline 211)

This test evaluates the chronic effects of a substance on the immobilization, survival, and

reproduction of Daphnia magna.

o Test Organism:Daphnia magna neonates (<24 hours old).

e Test Duration: 21 days.[8]

e Procedure: Individual daphnids are exposed to a series of test substance concentrations in a

static-renewal system.[8] The test medium is renewed periodically, and the daphnids are fed

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.ibacon.com/your-study-type/aquatic-ecotoxicology/fish-and-other-vertebrates/oecd-215-fish-juvenile-growth-study
https://www.situbiosciences.com/product/oecd-215-fish-juvenile-growth-test/
https://www.oecd.org/en/publications/test-no-215-fish-juvenile-growth-test_9789264070202-en.html
https://www.ibacon.com/your-study-type/aquatic-ecotoxicology/fish-and-other-vertebrates/oecd-215-fish-juvenile-growth-study
https://www.situbiosciences.com/product/oecd-215-fish-juvenile-growth-test/
https://www.ibacon.com/your-study-type/aquatic-ecotoxicology/fish-and-other-vertebrates/oecd-215-fish-juvenile-growth-study
https://www.oecd.org/en/publications/test-no-215-fish-juvenile-growth-test_9789264070202-en.html
https://www.ibacon.com/your-study-type/aquatic-ecotoxicology/fish-and-other-vertebrates/oecd-215-fish-juvenile-growth-study
https://www.oecd.org/en/publications/test-no-215-fish-juvenile-growth-test_9789264070202-en.html
https://www.ibacon.com/your-study-type/aquatic-ecotoxicology/fish-and-other-vertebrates/oecd-215-fish-juvenile-growth-study
https://www.ibacon.com/your-study-type/aquatic-ecotoxicology/fish-and-other-vertebrates/oecd-215-fish-juvenile-growth-study
https://downloads.regulations.gov/EPA-HQ-OPPT-2021-0568-0006/attachment_21.pdf
https://www.ibacon.com/your-study-type/aquatic-ecotoxicology/fish-and-other-vertebrates/oecd-215-fish-juvenile-growth-study
https://downloads.regulations.gov/EPA-HQ-OPPT-2021-0568-0006/attachment_21.pdf
https://www.ibacon.com/your-study-type/aquatic-ecotoxicology/fish-and-other-vertebrates/oecd-215-fish-juvenile-growth-study
https://www.ibacon.com/your-study-type/aquatic-ecotoxicology/fish-and-other-vertebrates/oecd-215-fish-juvenile-growth-study
https://www.oecd.org/en/publications/test-no-215-fish-juvenile-growth-test_9789264070202-en.html
https://www.epa.gov/sites/default/files/2015-07/documents/850-1300.pdf
https://www.epa.gov/sites/default/files/2015-07/documents/850-1300.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042745?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

with algae.
e Endpoints:
o Parental Mortality: Survival of the original daphnids is recorded.

o Reproduction: The total number of live offspring produced per surviving parent is the
primary measure of reproductive success.

o Data Analysis: The results are used to determine the ECx for reproduction and the
NOEC/LOEC for both survival and reproduction.

Freshwater Alga and Cyanobacteria, Growth Inhibition
Test (OECD Guideline 201)

This test determines the effects of a substance on the growth of freshwater microalgae or
cyanobacteria.[3][17]

o Test Organism: Recommended species include Pseudokirchneriella subcapitata and
Desmodesmus subspicatus.[17]

o Test Duration: Typically 72 hours.[3][17]

» Procedure: Exponentially growing algal cultures are exposed to at least five concentrations
of the test substance in batch cultures under continuous illumination and nutrient-sufficient
conditions.[3][18]

o Endpoints:

o Growth Inhibition: The primary endpoint is the inhibition of growth, which is quantified by
measuring the algal biomass over time.[13][18]

o Response Variables: Two response variables are typically calculated: the average specific
growth rate and the yield (biomass at the end of the test).[13]

o Data Analysis: The data are used to calculate the EC50 value for growth inhibition.[7]

Generalized Workflow for a Fish Juvenile Growth Test (OECD 215).
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Conclusion

Bis(ethylamino)-tert-butylamino-s-triazine (terbuthylazine) exhibits a toxicological profile
characteristic of a photosystem Il inhibiting herbicide, with high toxicity to aquatic and terrestrial
plants. Its toxicity to non-target fauna varies, with aquatic invertebrates such as mysid shrimp
showing high sensitivity. Sublethal effects, including oxidative stress and histopathological
damage, can occur in fish and invertebrates at environmentally relevant concentrations. The
standardized experimental protocols outlined in this guide provide a framework for the
continued assessment of the environmental risks associated with terbuthylazine and other s-
triazine herbicides. This information is critical for researchers, scientists, and drug development
professionals in evaluating the environmental safety of chemical compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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